Cas no 477869-35-5 (4-({4-[(4-chlorophenyl)sulfanyl]-3-nitrophenyl}methyl)morpholine)

• Product Name: 4-({4-[(4-chlorophenyl)sulfanyl]-3-nitrophenyl}methyl)morpholine
• CAS No: 477869-35-5
• MF: C₁₇H₁₇ClN₂O₃S
• MW: 364.846482038498
• CID: 5712491
• PubChem ID: 1491017
• Update Time: 2023-10-15

4-({4-[(4-chlorophenyl)sulfanyl]-3-nitrophenyl}methyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 477869-35-5
• Bionet1_003439
• 1P-646S
• 4-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl}morpholine
• AKOS005083310
• HMS578H21
• 4-[[4-(4-chlorophenyl)sulfanyl-3-nitrophenyl]methyl]morpholine
• 4-({4-[(4-chlorophenyl)sulfanyl]-3-nitrophenyl}methyl)morpholine
• Oprea1_545301
• 4-CHLOROPHENYL 4-(MORPHOLINOMETHYL)-2-NITROPHENYL SULFIDE
• 4-(4-[(4-CHLOROPHENYL)SULFANYL]-3-NITROBENZYL)MORPHOLINE
• Morpholine, 4-[[4-[(4-chlorophenyl)thio]-3-nitrophenyl]methyl]-

• Inchi： 1S/C17H17ClN2O3S/c18-14-2-4-15(5-3-14)24-17-6-1-13(11-16(17)20(21)22)12-19-7-9-23-10-8-19/h1-6,11H,7-10,12H2
• InChI Key： RUQYFNUXOVPXKP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C=CC(=CC=1[N+](=O)[O-])CN1CCOCC1

Computed Properties

• Exact Mass: 364.0648413g/mol
• Monoisotopic Mass: 364.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 504.3±50.0 °C(Predicted)
• pka: 5.69±0.10(Predicted)